Cas no 80986-54-5 (1-Propene, 3-chloro-1-methoxy-)

• Product Name: 1-Propene, 3-chloro-1-methoxy-
• CAS No: 80986-54-5
• MF: C₄H₇ClO
• MW: 106.550780534744
• CID: 704697
• PubChem ID: 53949506
• Update Time: 2025-04-19

1-Propene, 3-chloro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 3-chloro-1-methoxy-
• 3-chloro-1-methoxyprop-1-ene
• DTXSID40707905
• 80986-54-5

• Inchi： 1S/C4H7ClO/c1-6-4-2-3-5/h2,4H,3H2,1H3
• InChI Key： JDKKBMPFXNGAEQ-UHFFFAOYSA-N
• SMILES： ClCC=COC

Computed Properties

• Exact Mass: 106.0185425g/mol
• Monoisotopic Mass: 106.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų